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Compound of Interest

Compound Name: 3,5-Diamino-L-tyrosine
CAS No.: 904824-73-3
Cat. No.: B1465978
Get Quote
. J

Handling 3,5-Diamino-L-tyrosine requires a shift in mindset from "compliance" to
"contamination control.” As a derivative of tyrosine with two additional amino groups on the
aromatic ring, this compound presents a dual challenge: biological activity and chemical
instability.

While standard L-tyrosine is a mild irritant, the introduction of amino groups at the 3 and 5
positions significantly alters its electronic properties. This increases its susceptibility to
oxidation (forming quinone-like intermediates) and potential sensitization. Therefore, the PPE
strategy defined here serves two purposes:

» Protect the Scientist: Prevent inhalation of fine particulates and dermal sensitization common
with aromatic amines.

e Protect the Science: Prevent oxidative degradation of the sample caused by moisture and
atmospheric oxygen, which can lead to experimental artifacts (e.g., false positives in cross-
linking studies).

Part 2: Hazard Profile & PPE Selection Matrix
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The following selection matrix is based on the Precautionary Principle. In the absence of
specific GHS data for this niche derivative, we adopt the safety profile of Primary Aromatic
Amines (PAAs) and Substituted Phenols.

Core Hazard Analysis

 Inhalation: High Risk.[1] Amino acid powders are often electrostatic and easily aerosolized.
Inhalation may trigger respiratory sensitization.

o Dermal: Moderate Risk. Potential for contact dermatitis.[2] Aromatic amines can permeate
standard latex rapidly.

o Chemical Reactivity: The compound is electron-rich and prone to oxidation. It is incompatible
with strong oxidizers (e.g., peroxides, nitric acid).

PPE Specification Table
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Protection Zone

Recommended Equipment

Technical Justification
(The "Why")

Respiratory

Certified Fume Hood (Class II,
Type A2 or B2)

Engineering Control > PPE.
N95 respirators are insufficient
for long-term handling of
sensitizing powders. The hood
prevents aerosol

accumulation.[3]

Dermal (Hands)

Double Nitrile Gloves (Outer: 5

mil, Inner: 4 mil)

Permeation Defense. Aromatic
amines can permeate thin
latex. Nitrile offers superior
resistance. Double gloving
allows the outer layer to be
stripped immediately upon
contamination without

exposing skin.

Ocular

Chemical Splash Goggles
(ANSI z87.1+)

Corrosive Solvent Risk. 3,5-
Diamino-L-tyrosine often
requires dilute acid (HCI) or
base (NaOH) for solubilization.
Safety glasses do not protect
against liquid splashes from

these solvents.

Body

Lab Coat (High-Neck,
Cotton/Poly Blend)

Particulate Barrier. Synthetic
fibers can build static charge,
attracting the powder. A high
neck prevents dust from
settling on the clavicle/neck

area.

Part 3: Operational Workflow (Step-by-Step)

This protocol integrates safety with experimental precision.[3]
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Phase 1: Preparation & Weighing

o Objective: Transfer solid without aerosolization.

e The Problem: Amino acid derivatives are often "fluffy" and carry static charge, causing them
to "jump" off spatulas.

 Static Neutralization: Place an ionizing bar or anti-static gun inside the fume hood before
opening the vial. This prevents the powder from dispersing unexpectedly.

o The "Draft Shield" Technique: If an analytical balance is used outside a hood (not
recommended), use a portable powder containment enclosure. Inside a hood, lower the sash
to the lowest working height to minimize turbulence.

o Transfer: Use a disposable anti-static weighing boat. Do not use weighing paper, as creases
can trap the compound.

Phase 2: Solubilization (The Critical Safety Step)

o Context: 3,5-Diamino-L-tyrosine has poor solubility in neutral water. It requires pH
adjustment.

e Solvent Selection: Typically requires 0.1M HCI or 0.1M NaOH.
o Risk:[1][4][5][6] You are now handling a corrosive liquid containing a bioactive solute.
» Addition Protocol: Add the solvent to the powder, not the reverse, to minimize dust puff-back.

o Dissolution: Vortex in a closed tube. Do not sonicate in an open vessel, as this creates
aerosols containing the dissolved amine.

Phase 3: Waste Disposal

e Segregation: Do NOT dispose of this compound in the general "Organic Solvent" waste if
that waste stream contains oxidizers (e.g., waste from peroxide assays).

» Protocol: Segregate into a "Non-Halogenated Organic - Amine/Basic" waste container to
prevent exothermic reactions in the waste drum.
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Part 4: Decision Logic Visualization

The following diagram illustrates the decision-making process for handling 3,5-Diamino-L-
tyrosine, prioritizing engineering controls over PPE alone.

Start: Handling 3,5-Diamino-L-tyrosine

Check Physical State

Solid / Powder

In Solution (Acid/Base)

Quantity > 10 mg?

Yes/No (Best Practice)

MANDATORY: Fume Hood

: S
(No Open Bench Work) Splash Risk High~

es (Vortexing/Heating) No (Pipetting only)

Req: Chemical Goggles Req: Safety Glasses

Apply Static Neutralization + Double Nitrile + Nitrile Gloves

Disposal: Segregate from Oxidizers
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Caption: Operational decision matrix for PPE selection based on physical state and quantity
handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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